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Introduction Gel Permeation Chromatography (GPC), a subset of Size Exclusion

Chromatography (SEC), is a powerful analytical technique for determining the molecular weight

distribution of polymers.[1][2] For synthetic polymers like polystyrene, molecular weight and its

distribution are critical properties that dictate physical characteristics such as mechanical

strength, elasticity, and melt viscosity.[3][4] GPC separates molecules based on their

hydrodynamic volume in solution, with larger molecules eluting before smaller ones.[1][5] This

application note provides a detailed protocol for determining the number-average molecular

weight (Mn), weight-average molecular weight (Mw), Z-average molecular weight (Mz), and the

polydispersity index (PDI) of polystyrene samples.[6]

Principle of Gel Permeation Chromatography GPC separates polymer molecules based on

their size in solution. The process involves injecting a dissolved polymer sample into a column

packed with porous gel beads.[3] Larger polymer coils are excluded from the pores and thus

travel a shorter path, eluting from the column first. Smaller molecules can penetrate the pores

to varying extents, increasing their path length and causing them to elute later.[1] By calibrating

the system with well-characterized polymer standards of known molecular weights (such as

polystyrene standards), a relationship between retention time and molecular weight can be

established.[7][8] This calibration curve is then used to determine the molecular weight

distribution of an unknown sample.
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Experimental Protocol
1. Materials and Instrumentation

GPC System: An integrated GPC system equipped with a solvent delivery pump,

autosampler, column oven, and a differential refractive index (RI) detector.[2]

GPC Columns: A set of GPC columns suitable for organic solvents and the expected

molecular weight range of the polystyrene. A common choice is a series of Styragel or PLgel

columns.[5][9]

Solvent: HPLC-grade Tetrahydrofuran (THF), stabilized.[10]

Standards: Narrow polydispersity polystyrene (PS) standards covering a wide molecular

weight range (e.g., 100 to over 1,000,000 g/mol ).[9][11]

Sample: Unknown polystyrene sample.

Vials and Filters: Autosampler vials with caps and 0.45 µm syringe filters (PTFE or other

THF-compatible material).

2. Preparation of Mobile Phase and Solutions

Mobile Phase: Use HPLC-grade THF directly. Ensure the solvent is degassed before use to

prevent bubbles in the system.

Polystyrene Standard Preparation:

Prepare individual stock solutions of several narrow polystyrene standards covering the

desired molecular weight range.

Weigh each standard accurately and dissolve in THF to a final concentration of

approximately 1-2 mg/mL.[10] For very high molecular weight standards (>1,000,000

g/mol ), complete dissolution may require gentle agitation over a 24-hour period to prevent

shear degradation.[12]

Alternatively, pre-prepared standard kits or cocktails can be used.[9]
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Filter each standard solution through a 0.45 µm filter before transferring to an autosampler

vial.

Unknown Sample Preparation:

Dissolve the unknown polystyrene sample in THF to a final concentration of

approximately 1.5-2.0 mg/mL.[3][5]

Allow the sample to dissolve completely, using gentle agitation if necessary.

Filter the solution through a 0.45 µm filter into an autosampler vial.

3. GPC System Setup and Calibration

System Equilibration: Purge the GPC system with THF and allow the mobile phase to

circulate at the desired flow rate (e.g., 1.0 mL/min) until a stable baseline is achieved on the

RI detector.[9]

Set Operating Conditions: Set the column oven and detector temperature (e.g., 40 °C) to

ensure reproducibility.[9]

Calibration Curve Generation:

Inject the prepared polystyrene standards sequentially, starting from the highest molecular

weight to the lowest.

Record the peak retention time (or elution volume) for each standard.

Create a calibration curve by plotting the logarithm of the peak molecular weight (log Mp)

against the retention time.[5][13] A third-order polynomial fit is typically used to generate

the curve.[5] The calibration should have a correlation coefficient (R²) of >0.999.[5]

4. Sample Analysis and Data Processing

Sample Injection: Once the calibration is complete and the system is stable, inject the

prepared unknown polystyrene sample.

Data Acquisition: Record the chromatogram of the unknown sample.
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Molecular Weight Calculation: Using the GPC software and the generated calibration curve,

the molecular weight distribution of the unknown sample is determined. The software

calculates the number-average molecular weight (Mn), weight-average molecular weight

(Mw), and Z-average molecular weight (Mz).

Polydispersity Index (PDI): The PDI, a measure of the breadth of the molecular weight

distribution, is calculated as the ratio of Mw/Mn.[3]

Data Presentation
Quantitative data for a typical GPC analysis of polystyrene is summarized in the tables below.

Table 1: Typical GPC Operating Conditions for Polystyrene Analysis

Parameter Condition

Columns
2-3 x PLgel 5 µm MIXED-C or equivalent (300 x

7.5 mm) in series[9][14]

Mobile Phase/Eluent Tetrahydrofuran (THF)[9]

Flow Rate 1.0 mL/min[9]

Column Temperature 40 °C[9]

Detector Differential Refractive Index (RI)[9]

Detector Temperature 40 °C[14]

Injection Volume 50-100 µL

Table 2: Example Polystyrene Calibration Standards Kit

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.selectscience.net/article/polymer-analysis-part-1-gel-permeation-chromatography
https://www.benchchem.com/product/b137428?utm_src=pdf-body
https://www.benchchem.com/product/b137428?utm_src=pdf-body
https://www.agilent.com/cs/library/brochures/5990-7996E_GPC-standards.pdf
https://www.agilent.com/cs/library/applications/5991-5837EN.pdf
https://www.agilent.com/cs/library/brochures/5990-7996E_GPC-standards.pdf
https://www.agilent.com/cs/library/brochures/5990-7996E_GPC-standards.pdf
https://www.agilent.com/cs/library/brochures/5990-7996E_GPC-standards.pdf
https://www.agilent.com/cs/library/brochures/5990-7996E_GPC-standards.pdf
https://www.agilent.com/cs/library/applications/5991-5837EN.pdf
https://www.benchchem.com/product/b137428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard
Peak Molecular Weight
(Mp, g/mol )

Mw/Mn (PDI)

PS 1 6,035,000 ≤1.10

PS 2 483,000 ≤1.05

PS 3 96,000 ≤1.05

PS 4 34,000 ≤1.05

PS 5 19,720 ≤1.05

PS 6 5,000 ≤1.06

PS 7 1,260 ≤1.10

PS 8 580 ≤1.15

Note: Molecular weights and PDI may vary depending on the production lot. Always refer to the

certificate of analysis provided with the standards.[12]

Table 3: Example Data Output for an Unknown Polystyrene Sample

Parameter Value

Mn (Number-Average MW) 15,000 g/mol

Mw (Weight-Average MW) 26,000 g/mol

Mz (Z-Average MW) 38,000 g/mol

PDI (Mw/Mn) 1.73

Visualizations
The following diagram illustrates the logical workflow for determining polystyrene molecular

weight using GPC.
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GPC Workflow for Polystyrene Molecular Weight Analysis

1. Preparation

2. GPC Analysis

3. Data Processing
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Click to download full resolution via product page

GPC experimental workflow diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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